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In the pursuit of understanding the intricate relationship between RNA structure and function,

chemical probing techniques coupled with high-throughput sequencing have become

indispensable tools for researchers. This guide provides a comprehensive comparison of two

widely used methods: Dimethyl Sulfate (DMS) probing, particularly its modern incarnation as

DMS-MaPseq, and Selective 2'-Hydroxyl Acylation analyzed by Primer Extension followed by

sequencing (SHAPE-seq). This comparison aims to assist researchers, scientists, and drug

development professionals in selecting the appropriate methodology for their RNA structure

analysis needs by presenting supporting experimental data, detailed protocols, and visual

workflows.

While the query specified "DMDC probing," this is likely a typographical error for the well-

established and commonly used Dimethyl Sulfate (DMS) probing. This guide will therefore

focus on the comparison between DMS and SHAPE-based methodologies.
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Both DMS-MaPseq and SHAPE-seq provide nucleotide-resolution information on RNA

structure by chemically modifying accessible nucleotides, with these modifications being

subsequently detected by reverse transcription and next-generation sequencing. However, they

differ in their chemical basis, the information they provide, and their suitability for different

applications.

Recent advancements have enabled DMS probing to interrogate all four nucleotides (A, C, G,

and U), enhancing its informational content and accuracy. Studies have shown that four-base

DMS probing can meet or even exceed the accuracy of SHAPE-based methods in RNA

structure modeling.
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Feature
DMS Probing (specifically
DMS-MaPseq)

SHAPE-seq

Probing Chemistry

Methylates the Watson-Crick

face of unpaired adenines (N1)

and cytosines (N3).[1][2]

Under specific conditions, it

can also modify guanines (N7

and N1) and uracils.[3]

Acylates the 2'-hydroxyl group

of the ribose backbone in

conformationally flexible

nucleotides.[4][5]

Nucleotide Coverage

Traditionally A and C.

Advanced protocols enable

probing of all four bases (A, C,

G, U).[3]

Probes all four nucleotides (A,

C, G, U).[6]

Information Provided

Primarily reports on the

accessibility of the Watson-

Crick face, directly indicating

involvement in base-pairing.[1]

Measures local nucleotide

flexibility, which is correlated

with being single-stranded.[7]

Sensitivity to Proteins

Less sensitive to RNA-binding

proteins due to the small size

of the DMS molecule and its

modification site.[8] This can

be an advantage when

specifically studying RNA

secondary structure in the

presence of proteins.[8]

More sensitive to RNA-protein

interactions as proteins can

shield the ribose backbone

from modification.[8] This can

be utilized for footprinting

protein binding sites.

In Vivo Application

Well-established for in vivo

RNA structure probing in a

variety of organisms.[9]

Can be used for in vivo

studies, though the reactivity of

SHAPE reagents can be

influenced by cellular

components.

Data Readout Typically read out as mutations

during reverse transcription

(MaPseq), allowing for the

analysis of multiple

Can be read out by reverse

transcription termination

(SHAPE-seq) or as mutations

(SHAPE-MaP).[10]
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modifications on a single

molecule.[1]

Accuracy

Four-base DMS probing has

been shown to provide

superior structural information

and support RNA structure

modeling with an accuracy that

meets or exceeds that of

SHAPE-directed modeling.[3]

SHAPE-directed structure

prediction has been

demonstrated to achieve high

accuracy, often exceeding 90%

for known RNA structures.[10]

Experimental Protocols
Detailed methodologies for both DMS-MaPseq and SHAPE-seq are crucial for reproducible

and accurate results. The following sections outline the key steps for each protocol.

DMS-MaPseq Protocol (In Vitro)
RNA Preparation: The RNA of interest is transcribed in vitro and purified.

RNA Folding: The RNA is refolded in a buffer that mimics physiological conditions to allow it

to adopt its native structure.

DMS Modification: The folded RNA is treated with Dimethyl Sulfate (DMS). A control reaction

without DMS is run in parallel. The concentration of DMS and the reaction time are optimized

to achieve an appropriate modification rate.

Quenching and Purification: The DMS reaction is quenched, and the modified RNA is purified

to remove excess DMS and buffer components.

Reverse Transcription: The modified RNA is reverse transcribed using a thermostable group

II intron reverse transcriptase (TGIRT) or another suitable enzyme. During this step, the

DMS-induced methylations cause the reverse transcriptase to incorporate mutations into the

cDNA.

Library Preparation: The resulting cDNA is used to prepare a sequencing library. This

typically involves adapter ligation and PCR amplification.
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Sequencing: The library is sequenced using a next-generation sequencing platform.

Data Analysis: Sequencing reads are aligned to the reference RNA sequence. The mutation

rates at each nucleotide position are calculated and normalized to the no-DMS control to

determine the DMS reactivity profile. This profile is then used as a constraint in RNA

secondary structure prediction software.

SHAPE-seq Protocol (In Vitro)
RNA Preparation: The target RNA is prepared, typically through in vitro transcription, and

purified.

RNA Folding: The RNA is folded in a buffer solution under conditions that promote its native

conformation.

SHAPE Modification: The folded RNA is divided into two reactions. One is treated with a

SHAPE reagent (e.g., 1M7 or NAI), and the other is a negative control treated with a solvent

(e.g., DMSO).[3] A denaturing control is also recommended.

RNA Purification: The modified RNA is purified from the reaction mixture.

Reverse Transcription: Primer extension is performed on the modified RNA using reverse

transcriptase. The SHAPE adducts on the 2'-hydroxyl group cause the reverse transcriptase

to stall and terminate, creating a pool of cDNA fragments of varying lengths.

Library Preparation: Adapters are ligated to the cDNA fragments, and the library is amplified

by PCR.[11]

Sequencing: The prepared library is sequenced using a high-throughput sequencing

platform.

Data Analysis: The sequencing reads are mapped to the RNA sequence to identify the

termination sites of reverse transcription. The reactivity of each nucleotide is calculated by

subtracting the background signal from the negative control and then normalizing the data.

These SHAPE reactivities are then used to constrain computational RNA structure

prediction.[12]
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Visualizing the Workflows
To better illustrate the experimental and logical processes, the following diagrams were

generated using Graphviz.
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Caption: Cross-validation workflow for RNA structure analysis.
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Caption: Experimental workflows for DMS-MaPseq and SHAPE-seq.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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